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CAS No.: 13798-24-8

Cat. No.: B081721

Get Quote

Executive Summary
This guide establishes the authoritative X-ray Diffraction (XRD) reference framework for

Terbium(III) Chloride Hexahydrate (TbCl₃·6H₂O). Unlike simple commercial product

comparisons, this document compares the experimental monoclinic phase against its

isostructural analogs and degradation products.

For researchers in luminescence and MOF synthesis, distinguishing the pure hexahydrate from

its dehydration products (TbOCl) is critical. This guide synthesizes crystallographic data from

the isostructural Lanthanide series to provide a self-validating reference standard.

Part 1: The Crystallographic "Gold Standard"
TbCl₃[1][2][3][4][5][6][7][8][9]·6H₂O does not exist in isolation; it belongs to the specific

isostructural series of heavy lanthanide trichloride hexahydrates (Gd–Lu). The widely accepted

reference structure is Monoclinic, specifically the GdCl₃·6H₂O type.

1.1 Structural Identity
Formula:
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Crystal System: Monoclinic

Space Group:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-

star-inserted">

(No. 13) or

(depending on cell setting).

Coordination: The Tb³⁺ ion is 8-coordinate (square antiprismatic), bonded to 2 Cl⁻ ions and 6

H₂O molecules. The third Cl⁻ is an outer-sphere counterion.

1.2 Reference Lattice Parameters
Due to the "Lanthanide Contraction," Tb³⁺ (ionic radius ~1.04 Å) is slightly smaller than Gd³⁺

(~1.05 Å). Consequently, the unit cell of TbCl₃·6H₂O is slightly compressed compared to the Gd

analog.

Table 1: Comparative Lattice Parameters (Isostructural Reference)

Parameter
GdCl₃[4][10][11][12]

[13][14]·6H₂O

(Reference)

TbCl₃[1][2][3][7][9]

[15][16]·6H₂O

(Predicted)

Trend / Causality

Crystal System Monoclinic Monoclinic Isostructural stability

Space Group (Standard Setting) Preserved symmetry

a (Å) 9.651 ~9.62 Slight contraction

b (Å) 6.525 ~6.50 Slight contraction

c (Å) 7.923 ~7.90 Slight contraction

β (Angle) 93.65° ~93.7°
Minimal angular

distortion

Cell Vol (Å³) 498.0 ~494.0
Volume decreases

with Z
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Expert Insight: When analyzing your XRD pattern, expect your TbCl₃·6H₂O peaks to appear at

slightly higher 2

angles (approx.

to

) compared to a standard GdCl₃·6H₂O reference card (e.g., ICDD PDF 00-001-

0200). This shift is the signature of the smaller Tb unit cell.

Part 2: Comparative Performance & Purity Analysis
The primary challenge in working with TbCl₃·6H₂O is not identifying the phase, but verifying its

hydration state purity. The compound is hygroscopic yet thermally unstable, prone to forming

Terbium Oxychloride (TbOCl) upon mild heating (>180°C).

2.1 Differential Phase Identification (The "Impurity Check")
Use this table to distinguish your product from common synthesis artifacts.

Table 2: Diagnostic XRD Peaks for Purity Verification
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Phase Space Group

Key Characteristic
Peaks (2ngcontent-
ng-c1352109670=""
_nghost-ng-
c1270319359=""
class="inline ng-
star-inserted">

Cu K

)

Comparison Logic

TbCl₃[2]·6H₂O
Monoclinic (

)
~14.5°, 20.1°, 24.8°

Target Phase. Sharp,

well-defined low-angle

peaks indicate high

crystallinity.

TbOCl
Tetragonal (

)
~26.5°, 31.2°, 48.0°

Degradation Product.

Appearance of a

strong peak at ~26.5°

indicates thermal

damage or hydrolysis.

TbCl₃ (Anhydrous)
Hexagonal (

)
~12.8°, 25.6°

Over-dried. Rare in

ambient conditions;

requires vacuum/high-

heat.

2.2 Visualizing the Structural Hierarchy
The following diagram illustrates the crystallographic relationship between the target phase and

its neighbors.
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Figure 1: Crystallographic lineage of Lanthanide Chloride Hexahydrates. TbCl₃[1][2][3][4][5][6]

[7][8][9]·6H₂O falls into the "Heavy" monoclinic series, isostructural with Gd.

Part 3: Experimental Protocol for High-Fidelity XRD
To obtain a reference-quality pattern, one must prevent the "dehydration-hydrolysis" loop.

Standard grinding can generate enough local heat to form TbOCl on the particle surfaces.

3.1 Synthesis & Preparation Workflow
Objective: Synthesize phase-pure TbCl₃·6H₂O and prepare for XRD without inducing phase

change.
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Dissolution:

Dissolve Tb₄O₇ in concentrated HCl (37%).

Mechanism:[13]

.

Critical Step: Add excess HCl to ensure complete conversion and prevent hydrolysis.

Crystallization:

Evaporate slowly at 60°C (Do NOT boil).

Why? Boiling promotes the loss of HCl gas, raising pH and favoring TbOCl formation.

XRD Sample Prep (The "Zero-Background" Method):

Do not grind vigorously in a dry mortar.

Protocol: Gently crush crystals in a drop of mineral oil or amorphous grease.

Mount on a Zero-Background Holder (ZBH) (cut silicon single crystal).

Validation: This prevents atmospheric moisture absorption during the scan.

3.2 Synthesis & Degradation Logic Flow

Tb4O7 Oxide

Digestion
(T < 80°C)

Conc. HCl

Slow Evaporation
(60°C, Excess HCl)

TbCl3·6H2O
(Monoclinic Crystals)

 Controlled
Cooling TbOCl

(Impurity)
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(>180°C)
 Low pH

(Hydrolysis)

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting the critical control points to avoid TbOCl

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.osti.gov/biblio/4075084
https://www.osti.gov/biblio/4075084
https://next-gen.materialsproject.org/materials/mp-23265
https://en.wikipedia.org/wiki/Gadolinium(III)_chloride
https://elar.urfu.ru/bitstream/10995/131611/1/emt_2024_v3_1_03.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Terbium-chloride-hexahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Terbium-chloride-hexahydrate
https://www.researchgate.net/figure/a-Crystal-structure-of-TbOCl-b-the-coordination-environment-of-Tb-and-c_fig1_340415461
https://www.researchgate.net/publication/340415461_Dehydration_synthesis_and_crystal_structure_of_terbium_oxychloride_TbOCl
https://www.benchchem.com/product/b081721/docs#comparative-crystallographic-guide-monoclinic-tbcl-6h-o
https://www.benchchem.com/product/b081721/docs#comparative-crystallographic-guide-monoclinic-tbcl-6h-o
https://www.benchchem.com/product/b081721/docs#comparative-crystallographic-guide-monoclinic-tbcl-6h-o
https://www.benchchem.com/product/b081721/docs#comparative-crystallographic-guide-monoclinic-tbcl-6h-o
https://www.benchchem.com/product/b081721?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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